Cas no 6962-77-2 (Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI))

Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) structure
6962-77-2 structure
Product Name:Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
CAS No:6962-77-2
MF:C16H28BNO
MW:261.210624694824
CID:511328
PubChem ID:243831
Update Time:2025-04-19

Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
    • 2-(octan-2-yl-phenyl-boranyl)oxyethanamine
    • 2-[octan-2-yl(phenyl)boranyl]oxyethanamine
    • NSC54016
    • 6962-77-2
    • DTXSID50288073
    • 2-aminoethyl octan-2-yl(phenyl)borinate
    • NSC-54016
    • Inchi: 1S/C16H28BNO/c1-3-4-5-7-10-15(2)17(19-14-13-18)16-11-8-6-9-12-16/h6,8-9,11-12,15H,3-5,7,10,13-14,18H2,1-2H3
    • InChI Key: LEIFVKCJKRRJRJ-UHFFFAOYSA-N
    • SMILES: O(B(C1C=CC=CC=1)C(C)CCCCCC)CCN

Computed Properties

  • Exact Mass: 261.226
  • Monoisotopic Mass: 261.226
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.91
  • Boiling Point: 347.1°C at 760 mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.483
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